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For Researchers and Scientists

This technical guide provides a comprehensive overview of the solid-state chemistry of
americium oxides, focusing on their synthesis, structure, and key properties. The information is
intended for professionals in materials science, nuclear chemistry, and related research fields.

Introduction to Americium Oxides

Americium (Am), a synthetic actinide element, exhibits a complex chemistry, particularly in its
oxide forms. The primary oxides of americium include americium(IV) oxide (AmO2),
americium(lll) oxide (Am20s3), and the less common americium(ll) oxide (AmO).[1] The dioxide,
AmOg2, is the most stable and common form, serving as the primary compound for storage and
applications due to its stability compared to corrosive acidic solutions.[2][3] The americium-
oxygen system is characterized by a significant tendency for non-stoichiometry, with various
phases existing between AmO:2 and Am203.[4]

Americium(lV) Oxide (AmO32)
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Americium dioxide is a black, crystalline solid that is a key material in many applications of

americium, including as a source for alpha particles.[2]

Synthesis

The most common and well-documented method for synthesizing AmOz is through the thermal

decomposition of americium(lll) oxalate.[2][3][5] This process is favored for converting acidic

solutions of americium, which are difficult to store long-term, into a stable solid form.[2]

Experimental Protocol: Oxalate Precipitation and Calcination

Preparation of Americium Solution: Start with americium dissolved in hydrochloric acid (HCI).

[2]

Neutralization: Neutralize the excess acid with ammonium hydroxide (NH4OH) to a final
acidity of approximately 0.1 N HCL[5]

Precipitation: Slowly add a saturated solution of oxalic acid (H2C20a4) to the neutralized
americium solution. This precipitates americium(lll) oxalate (Am2(C204)3) as dull pink
crystals.[2][5] An excess of oxalic acid is added to ensure complete precipitation, forming a
slurry.[5]

Filtration and Washing: The americium oxalate precipitate is filtered, washed with water, and
partially air-dried.[2][5]

Calcination: The americium oxalate, held in a platinum boat, is subjected to a multi-stage
heating process in a furnace:

o Drying at 150°C for one hour.[5]

o Decomposition at 350°C for one hour. The oxalate begins to decompose into black AmO:2
at around 300°C.[5]

o Final firing at 800°C for at least 30 minutes to ensure complete conversion to the dioxide.

[2][5]

o The furnace is then cooled to room temperature.[2]
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The resulting product is a fine, black powder of AmO2.[5]

Crystal Structure and Properties

AmO: adopts a face-centered cubic (fcc) fluorite-type crystal structure, isostructural with other
actinide dioxides like UO2 and PuO2.[2][6] It is a mixed-valence compound where americium
can exist in both +3 and +4 oxidation states, leading to a high tolerance for non-stoichiometry
(AmO2-x).[4]

Property[2][6] Value

Formula AmO2

Appearance Black crystals
Crystal Structure Fluorite (cubic), cF12
Space Group Fm-3m (No. 225)
Lattice Constant (a) 5.376 - 5.3897 A
Density 11.68 g/cm?

Melting Point ~2113 °C

Americium(lll) Oxide (Am203)

Americium sesquioxide, Am20s, is another important oxide that exists in multiple
crystallographic forms.[7]

Synthesis

Am20:s is typically produced by the reduction of AmO..
Experimental Protocol: Reduction of AmO:
» Starting Material: Americium dioxide (AmO2).

¢ Reduction: Heat the AmO:2 powder in a stream of hydrogen gas (H2).[7][8]
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o Temperature Control: The temperature of the reduction process determines the resulting
crystal form of Am20s.

o Heating at 600°C produces the cubic, red-brown C-type Am20s.[9]

o Heating at 800°C yields the hexagonal, tan A-type Am20s.[7][9]

Crystal Structures and Properties

Amz20s3 exhibits polymorphism, with the most common forms being the A-type (hexagonal) and
C-type (body-centered cubic).[7][9] The cubic form can convert to the hexagonal form upon
heating to 800°C.[7]

Property[1][7][9] A-type Am203 C-type Am20s

Appearance Tan solid Red-brown solid

Body-centered cubic (Mn20s-

Crystal Structure Hexagonal (La20s-type)
type)
Space Group P-3m1 (No. 164) la-3
Lattice Constants a=3.817A,c=5971A a=11.03A
Melting Point 2205 °C Converts to A-type at 800°C
Density 11.77 g/cm3

Phase Relationships and Non-Stoichiometry

The americium-oxygen system is complex, with a continuous range of compositions possible
between AmO2 and Am20s, often denoted as AmO2z-x. The exact phase diagram is influenced
by temperature and oxygen partial pressure.[4] Heating AmO2z above 800-1000°C, even in air,
can lead to oxygen loss, forming substoichiometric AmOz-x.[10][11] This reduction is
accompanied by an increase in the lattice parameter due to the formation of larger Am3+* ions to
maintain charge neutrality.[6]

Several intermediate phases between AmO2 and Am20s3 have been reported, including a body-
centered cubic phase with a stoichiometry around AmOa1.61+x.[4]
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Caption: Synthesis pathways for major americium oxides.

Characterization Methods

The structural and chemical properties of americium oxides are primarily investigated using the
following techniques:

o X-ray Diffraction (XRD): XRD is the principal method for identifying crystal phases,
determining lattice parameters, and studying phase transitions.[4][10][12] High-temperature
XRD (HT-XRD) is particularly valuable for mapping the Am-O phase diagram as a function of
temperature and atmosphere.[4]

o X-ray Absorption Spectroscopy (XAS): XAS and related techniques like XANES and EXAFS
provide detailed information on the local atomic structure and the electronic state (oxidation
state) of americium in the oxides.[12][13]

o Thermal Analysis: Techniques such as thermogravimetric analysis (TGA) and differential
thermal analysis (DTA) are used to study the thermal decomposition of precursors like
americium oxalate and the thermal stability of the oxides.[14]
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Caption: General experimental workflow for americium oxides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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